4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide

• Molecular Formula: C17H13N9O2S2
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide
• InChI: InChI=1S/C17H13N9O2S2/c18-8-11-13(12-2-1-7-29-12)22-17-14(15(19)25-26(17)16(11)20)24-23-9-3-5-10(6-4-9)30(21,27)28/h1-7,20,23H,(H2,19,25)(H2,21,27,28)/b20-16?,24-14+
• InChI Key: QFXWWDMOFYCDSQ-IMYFEBDSSA-N
• Isomeric SMILES: C1=CSC(=C1)C2=C(C(=N)N3C(=N2)/C(=N/NC4=CC=C(C=C4)S(=O)(=O)N)/C(=N3)N)C#N
• SMILES: C1=CSC(=C1)C2=C(C(=N)N3C(=N2)C(=NNC4=CC=C(C=C4)S(=O)(=O)N)C(=N3)N)C#N

Description

4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide, also known as CPTH6, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer research.

Mechanism of Action

4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide inhibits HDAC6 by binding to its active site and preventing it from deacetylating its target proteins. This leads to an accumulation of acetylated proteins, which can trigger cell death pathways in cancer cells.
Biochemical and Physiological Effects:
4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide has been shown to induce cell death in a variety of cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to reduce tumor growth in animal models of breast and lung cancer. Additionally, 4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide has been found to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide in lab experiments is its specificity for HDAC6. This allows researchers to target this specific protein without affecting other HDAC enzymes, which may have different functions in the cell. However, a limitation of using 4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide is its relatively low potency compared to other HDAC inhibitors. This may require higher concentrations of the compound to achieve the desired effects, which could lead to off-target effects or toxicity.

Future Directions

Future research on 4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide could focus on optimizing its potency and selectivity for HDAC6. Additionally, studies could investigate the efficacy of 4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide in combination with other cancer therapies, such as chemotherapy or radiation. Finally, further research could explore the potential anti-inflammatory effects of 4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide and its potential applications in the treatment of inflammatory diseases.

Synthesis Methods

4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The starting material is 2-amino-4-cyano-5-mercapto-1,3-thiazole, which is reacted with ethyl acetoacetate to form 2-(2-oxo-2H-pyrazol-3-yl)-4-cyano-5-mercapto-1,3-thiazole. This compound is then reacted with hydrazine hydrate to form 2-(2-hydrazinyl-2-oxoethyl)-4-cyano-5-mercapto-1,3-thiazole. Finally, this compound is reacted with 4-(chlorosulfonyl)benzenesulfonyl chloride to form 4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide.

Scientific Research Applications

4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide has been shown to have potential applications in cancer research. Specifically, it has been found to inhibit the activity of a protein called histone deacetylase 6 (HDAC6), which is involved in the growth and spread of cancer cells. Inhibition of HDAC6 has been shown to induce cell death in cancer cells and reduce tumor growth in animal models.